Cas no 6301-32-2 (Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• CAS No: 6301-32-2
• MF: C₈H₉ClN₂O₂S
• MW: 232.687259435654
• CID: 1644273
• PubChem ID: 239275
• Update Time: 2025-04-21

Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• ethyl 6-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• NSC44197
• AC1Q3PWC
• AC1L62RU
• CTK5B7061
• AR-1I9517
• NSC-44197
• AG-K-88943
• ethyl 6-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate; NSC44197; AC1Q3PWC; AC1L62RU; CTK5B7061; AR-1I9517; NSC-44197; AG-K-88943;
• 6301-32-2
• SCHEMBL8550932
• DTXSID80286209
• Ethyl 6-chloro-2-(methylthio)pyrimidine-4-carboxylate

• Inchi： 1S/C8H9ClN2O2S/c1-3-13-7(12)5-4-6(9)11-8(10-5)14-2/h4H,3H2,1-2H3
• InChI Key： QXACMWWXHUOJFI-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=NC(=N1)SC

Computed Properties

• Exact Mass: 232.00700
• Monoisotopic Mass: 232.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 341.3°C at 760 mmHg
• Flash Point: 160.2°C
• Refractive Index: 1.568
• PSA: 77.38000
• LogP: 2.02860